Cas no 6048-06-2 (Ethyl 3-(4-chlorophenyl)acrylate)

Ethyl 3-(4-chlorophenyl)acrylate structure
6048-06-2 structure
Product Name:Ethyl 3-(4-chlorophenyl)acrylate
CAS No:6048-06-2
MF:C11H11ClO2
MW:210.656842470169
MDL:MFCD00045213
CID:518958
PubChem ID:201471
Update Time:2025-04-19

Ethyl 3-(4-chlorophenyl)acrylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(4-chlorophenyl)acrylate
    • 2-Propenoic acid,3-(4-chlorophenyl)-, ethyl ester
    • (E)-3-(4-Chlorophenyl)acrylic acid ethyl ester
    • (E)-3-(4-Chlorophenyl)propenoic acid ethyl ester
    • (E)-4-Chlorocinnamic acid ethyl ester
    • 4-CHLOROCINNAMIC ACID ETHYL ESTER
    • 4-Chloroethyl cinnamate
    • Cinnamic acid,4-chloro-,ethyl ester
    • Ethyl 4-chloro-trans-cinnamate
    • Ethyl 3-(4-chlorophenyl)-2-propenoate
    • Ethyl 4-chlorocinnamate
    • Ethyl p-chlorocinnamate
    • (E)-3-(4-chloro-phenyl)-acrylic acid ethyl ester
    • 6048-06-2
    • BRN 2046428
    • Ethyl (2E)-3-(4-chlorophenyl)-2-propenoate #
    • (E)-ETHYL 3-(4-CHLOROPHENYL)ACRYLATE
    • Cinnamic acid, 4-chloro-, ethyl ester
    • ethyl (2E)-3-(4-chlorophenyl)prop-2-enoate
    • Cinnamic acid, p-chloro-, ethyl ester
    • Ethyl4-chlorocinnamate
    • 3-(4-Chlorophenyl)-2-propenoic acid ethyl ester
    • CHEMBL2285935
    • EN300-1453799
    • (E)-3-(4-chlorophenyl)-acrylic acid ethyl ester
    • MFCD00045213
    • 2-Propenoic acid, 3-(4-chlorophenyl)-, ethyl ester
    • Ethyl3-(4-chlorophenyl)acrylate
    • SCHEMBL321285
    • GS-6056
    • ZAA39352
    • ethyl-p-chlorocinnamate
    • trans-4-chlorocinnamic acid ethyl ester
    • 24393-52-0
    • AKOS003622988
    • DTXSID001032094
    • ethyl (E)-3-(4-chlorophenyl)prop-2-enoate
    • J-521326
    • AC-11305
    • Ethyl (E)-3-(4-chlorophenyl)acrylate
    • MDL: MFCD00045213
    • Inchi: 1S/C11H11ClO2/c1-2-14-11(13)8-5-9-3-6-10(12)7-4-9/h3-8H,2H2,1H3
    • InChI Key: MHZFMMSRIDAQIB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C=CC(=O)OCC)=CC=1

Computed Properties

  • Exact Mass: 210.04500
  • Monoisotopic Mass: 210.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 1.177±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 502.1ºC at 760 mmHg
  • Flash Point: 257.5ºC
  • Refractive Index: 1.835
  • Solubility: Very slightly soluble (0.13 g/l) (25 º C),
  • PSA: 26.30000
  • LogP: 2.91630

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